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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B15624052

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data interpretation for

the natural product 4''-Hydroxyisojasminin. The elucidation of complex molecular structures

like that of 4''-Hydroxyisojasminin relies on a combination of modern spectroscopic

techniques, primarily Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear

Magnetic Resonance (NMR) Spectroscopy. This document outlines the expected data from

each technique, provides detailed experimental protocols, and presents a logical workflow for

structural analysis.

Mass Spectrometry (MS)
Mass spectrometry is a cornerstone technique for determining the molecular weight and

elemental composition of a compound. For 4''-Hydroxyisojasminin, high-resolution mass

spectrometry (HRMS) is crucial for confirming its molecular formula.
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Parameter Value Source

Molecular Formula C₂₆H₃₈O₁₃ [1]

Molecular Weight 558.6 g/mol [1]

Exact Mass 558.23124126 Da [1]

Monoisotopic Mass 558.23124126 Da [1]

Interpretation

The exact mass obtained from HRMS provides strong evidence for the molecular formula,

C₂₆H₃₈O₁₃. Techniques like Electrospray Ionization (ESI) would likely produce a protonated

molecule [M+H]⁺ or a sodiated adduct [M+Na]⁺, which would be observed in the mass

spectrum.

Experimental Protocols

High-Resolution Mass Spectrometry (HRMS-ESI-TOF):

Sample Preparation: A dilute solution of 4''-Hydroxyisojasminin is prepared in a suitable

solvent such as methanol or acetonitrile (typically at a concentration of 1-10 µg/mL).

Instrumentation: The sample is introduced into a mass spectrometer, commonly a Time-of-

Flight (TOF) or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source.[2]

[3][4]

Data Acquisition: The analysis is performed in positive or negative ion mode. The instrument

is calibrated using a known standard to ensure high mass accuracy. Full scan spectra are

acquired over a relevant mass range (e.g., m/z 100-1000).[4]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which excites molecular vibrations.[5][6]
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The structure of 4''-Hydroxyisojasminin contains several key functional groups, including

hydroxyl (-OH), ester (C=O), ether (C-O), and alkene (C=C) groups. The expected

characteristic IR absorption bands are summarized below.

Wavenumber (cm⁻¹) Functional Group Vibration Type

3500 - 3200 (broad) O-H (Alcohol) Stretching

3000 - 2850 C-H (Alkyl) Stretching

~1740 C=O (Ester/Lactone) Stretching

~1650 C=C (Alkene) Stretching

1200 - 1000 C-O (Ester, Ether, Alcohol) Stretching

Interpretation

A strong, broad band in the 3500-3200 cm⁻¹ region is a clear indicator of the presence of

hydroxyl groups.[7]

A strong absorption around 1740 cm⁻¹ is characteristic of the carbonyl stretch of an ester or

a lactone ring.[7][8]

The presence of a C=C bond is indicated by an absorption band around 1650 cm⁻¹.

The region between 1300-900 cm⁻¹ is known as the fingerprint region, which contains a

complex pattern of absorptions unique to the molecule.[6]

Experimental Protocols

Attenuated Total Reflectance (ATR)-IR Spectroscopy:

Sample Preparation: A small amount of the solid sample is placed directly onto the ATR

crystal (e.g., diamond or germanium).

Instrumentation: An ATR-FTIR spectrometer is used. A background spectrum of the clean,

empty crystal is recorded first.
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Data Acquisition: The sample spectrum is then recorded. The instrument software

automatically subtracts the background to produce the final spectrum, which plots

transmittance or absorbance against wavenumber.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen

framework of an organic molecule. It includes 1D experiments (¹H and ¹³C NMR) and 2D

experiments (e.g., COSY, HSQC, HMBC) that reveal connectivity.[9][10]

¹H NMR Data (Illustrative)
The ¹H NMR spectrum provides information about the chemical environment, number, and

connectivity of protons in the molecule.

Chemical Shift (δ,
ppm)

Multiplicity Integration
Assignment
(Illustrative)

7.0 - 5.0 m -
Vinylic protons, Acetal

protons

5.0 - 3.0 m -

Protons on carbons

bearing oxygen (CH-

O)

3.0 - 2.0 m -

Allylic protons,

Protons alpha to

carbonyl

2.0 - 1.0 m - Aliphatic protons

1.5 - 0.8 m -
Methyl protons (e.g.,

doublet, triplet)

¹³C NMR Data (Illustrative)
The ¹³C NMR spectrum shows signals for all unique carbon atoms in the molecule.
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Chemical Shift (δ, ppm) Carbon Type (Illustrative)

175 - 165 C=O (Ester/Lactone)

150 - 110 C=C (Alkene)

110 - 90 Acetal Carbon (O-C-O)

80 - 50 C-O (Carbons bonded to oxygen)

50 - 20 Aliphatic Carbons (CH, CH₂, CH₃)

20 - 10 Methyl Carbons (CH₃)

Interpretation of 2D NMR Spectra

COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to

each other, typically through two or three bonds (¹H-¹H correlations). It is used to map out

spin systems within the molecule.[11][12]

HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates directly

attached proton and carbon atoms (¹H-¹³C one-bond correlations). It is invaluable for

assigning carbon signals based on their attached protons.[11][13]

HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations

between protons and carbons that are two or three bonds apart (¹H-¹³C long-range

correlations). It is critical for connecting different spin systems and piecing together the

molecular structure.[13][14]

Experimental Protocols

NMR Spectroscopy:

Sample Preparation: The sample (typically 1-10 mg) is dissolved in a deuterated solvent

(e.g., CDCl₃, MeOD, or DMSO-d₆) in an NMR tube. A small amount of a reference standard

like tetramethylsilane (TMS) may be added.

Instrumentation: A high-field NMR spectrometer (e.g., 400, 500, or 600 MHz) is used.[2][15]
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Data Acquisition: A series of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments are

run. The data is then processed (Fourier transformed, phased, and baseline corrected) using

specialized software to generate the final spectra.

Workflow and Data Integration
The structural elucidation of 4''-Hydroxyisojasminin is a stepwise process where data from

different spectroscopic techniques are integrated to build a complete picture of the molecule.
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Data Interpretation
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Caption: Workflow for the structure elucidation of a natural product.
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Conclusion
The comprehensive analysis of 4''-Hydroxyisojasminin's structure requires the synergistic

use of mass spectrometry, IR spectroscopy, and a suite of NMR experiments. HRMS

establishes the elemental composition, IR identifies key functional groups, and detailed 1D and

2D NMR experiments allow for the complete assembly of the carbon-hydrogen framework. This

integrated spectroscopic approach is fundamental in natural product chemistry and drug

discovery for the unambiguous determination of complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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